tert-butyl rac-(3R,4S)-4-amino-3-ethyl-1-piperidinecarboxylate

• IUPAC Name: tert-butyl (3R,4S)-4-amino-3-ethylpiperidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O2/c1-5-9-8-14(7-6-10(9)13)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3/t9-,10+/m1/s1
• InChI Key: XYJMNRWKGUVPQP-ZJUUUORDSA-N
• Canonical SMILES: CCC1CN(CCC1N)C(=O)OC(C)(C)C
• Isomeric SMILES: CC[C@@H]1CN(CC[C@@H]1N)C(=O)OC(C)(C)C
• Molecular Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol

Description

The compound is likely a derivative of piperidine, which is a widely used chemical structure in medicinal chemistry and drug design. Piperidine derivatives are known to exhibit a wide range of biological activities.

Molecular Structure Analysis

The compound likely contains a piperidine ring, which is a six-membered ring with one nitrogen atom. The “rac-” prefix indicates that it’s a racemic mixture, meaning it contains equal amounts of left and right-handed enantiomers.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including substitutions, reductions, and oxidations. The exact reactions would depend on the specific functional groups present in the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. For example, the presence of the tert-butyl ester group would likely make the compound more lipophilic.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Piperidine derivatives are found in a variety of drugs with different mechanisms of action.

Future Directions

Piperidine derivatives are a rich source of biologically active compounds, and research in this area is ongoing. Future directions could include the synthesis of new derivatives and the exploration of their biological activities.